Cas no 2171756-35-5 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171756-35-5
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6084760
• PubChem ID: 165536814
• Update Time: 2025-05-21

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid
• 2171756-35-5
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-2-methylmorpholine-3-carboxylic acid
• EN300-1520102

• Inchi： 1S/C25H28N2O7/c1-16-23(24(29)30)27(11-13-33-16)22(28)15-32-12-10-26-25(31)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21,23H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： YZMJAZSXEMADCG-UHFFFAOYSA-N
• SMILES： O1CCN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid

Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic Acid (CAS No. 2171756-35-5)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid, identified by its CAS number 2171756-35-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential bioactivity, making it a subject of extensive research and exploration. The intricate structure of this molecule, characterized by its multifaceted functional groups, positions it as a promising candidate for various therapeutic applications.

The molecular framework of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid incorporates several key features that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or peptidomimetics. Additionally, the amine and carboxylic acid functionalities provide opportunities for further derivatization, enabling the creation of more complex molecular architectures.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The structure of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid aligns well with these requirements, making it an attractive candidate for medicinal chemistry programs. Its ability to undergo various chemical transformations while maintaining structural integrity opens up numerous possibilities for designing next-generation therapeutics.

The morpholine moiety in the molecule is particularly noteworthy, as morpholine derivatives are known for their pharmacological activity across a wide range of diseases. Studies have demonstrated that morpholine-based compounds can exhibit properties such as anti-inflammatory, antiviral, and anticancer effects. The incorporation of this motif into the molecular structure of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid may contribute to its potential therapeutic efficacy by enhancing binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for their biological activity. These tools have been instrumental in predicting the interactions between 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid and various biological targets, providing insights into its mechanism of action. Such studies have highlighted its potential as an inhibitor or modulator of key enzymes and receptors involved in disease pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been crucial in constructing the complex framework of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid. These methodologies not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure to optimize biological activity.

In addition to its synthetic significance, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid represents an important milestone in the development of novel drug candidates. Its unique structural features and potential bioactivity make it a valuable asset in pharmaceutical research. As research continues to uncover new therapeutic applications, this compound is likely to play a pivotal role in addressing unmet medical needs.

The interdisciplinary nature of modern drug discovery necessitates collaboration between chemists, biologists, and pharmacologists to fully realize the potential of compounds like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine-3-carboxylic acid. By leveraging cutting-edge technologies and innovative approaches, researchers can accelerate the translation of laboratory findings into clinical applications. This collaborative effort is essential for advancing the field and bringing new treatments to patients worldwide.

The future prospects for 4-{2-2-({(9H-fluoren-ylmethoxycarbonyl}amino)ethoxyacetyl}-2-methylmorpholine)-3-carboxylic acid are promising, with ongoing studies exploring its role in various therapeutic contexts. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these pathways with high precision. The compound's versatility and potential make it a cornerstone in the quest for innovative solutions to complex medical challenges.